Cas no 2098131-75-8 (2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one)

2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one is a specialized organic compound featuring a pyrrolidine core substituted with an ethoxymethyl group and two methyl groups at the 3-position. The chloro-propanone moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. Its structural rigidity, conferred by the 3,3-dimethylpyrrolidine framework, contributes to stereochemical stability, while the ethoxymethyl group offers potential for further functionalization. This compound is suited for applications requiring precise control over molecular architecture, such as the synthesis of bioactive molecules or chiral catalysts. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.
2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one structure
2098131-75-8 structure
Product Name:2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
CAS No:2098131-75-8
MF:C12H22ClNO2
MW:247.76158285141
CID:5725612
PubChem ID:121202784
Update Time:2025-05-19

2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2098131-75-8
    • starbld0005997
    • 2-chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
    • F1907-6598
    • AKOS026710967
    • 2-chloro-1-[4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl]propan-1-one
    • 2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C12H22ClNO2/c1-5-16-7-10-6-14(8-12(10,3)4)11(15)9(2)13/h9-10H,5-8H2,1-4H3
    • InChI Key: HAUYICSQRFDSGP-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CC(COCC)C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 247.1339066g/mol
  • Monoisotopic Mass: 247.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one Pricemore >>

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Additional information on 2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one: A Comprehensive Overview

2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one, commonly referenced by its CAS number 2098131-75-8, is a complex organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with an ethoxymethyl group and a chlorinated ketone moiety. The combination of these functional groups imparts the molecule with versatile chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the pyrrolidine ring and the introduction of the chlorinated ketone group. These innovations not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of pharmacological applications, this compound has shown promise as a precursor in drug discovery programs targeting various therapeutic areas. Its ability to act as a versatile building block allows chemists to modify its structure to design molecules with specific biological activities. For example, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic inflammatory diseases.

The structural features of 2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one also make it an attractive candidate for exploring enzyme inhibition mechanisms. By leveraging computational chemistry tools, researchers have been able to predict how this compound interacts with target enzymes at the molecular level. These insights are crucial for optimizing its bioavailability and efficacy in preclinical models.

Moreover, the compound's stability under various reaction conditions has been extensively studied to ensure its suitability for large-scale production. Recent investigations into its thermal and photochemical stability have provided valuable data for optimizing storage and handling procedures. This information is particularly important for maintaining product quality during manufacturing processes.

In conclusion, 2-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one (CAS No: 2098131758) stands out as a critical intermediate in modern organic synthesis. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in drug discovery and chemical synthesis is likely to expand further.

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